Cas no 1808496-09-4 (6-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide)

• Product Name: 6-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide
• CAS No: 1808496-09-4
• MF: C₁₀H₉ClN₄OS
• MW: 268.722658872604
• CID: 5684288
• PubChem ID: 99583216
• Update Time: 2025-05-28

6-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034760484
• 6-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide
• EN300-25512279
• Z979376136
• 1808496-09-4
• 2-Pyridinecarboxamide, 6-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-

• Inchi： 1S/C10H9ClN4OS/c1-2-8-14-15-10(17-8)13-9(16)6-4-3-5-7(11)12-6/h3-5H,2H2,1H3,(H,13,15,16)
• InChI Key： GMDRHYFOEQQXLQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(NC2=NN=C(CC)S2)=O)=N1

Computed Properties

• Exact Mass: 268.0185598g/mol
• Monoisotopic Mass: 268.0185598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96Ų

Additional information on 6-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide

Comprehensive Overview of 6-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide (CAS No. 1808496-09-4)

The compound 6-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide, identified by its CAS number 1808496-09-4, is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule combines a pyridine-2-carboxamide backbone with a 5-ethyl-1,3,4-thiadiazole substituent, creating a unique structural profile that offers potential applications in drug discovery and crop protection. Its molecular formula, C₁₀H₉ClN₄OS, reflects a balanced interplay of heterocyclic components, which is a focal point for researchers exploring novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 6-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide has surged due to their versatility in addressing challenges such as antimicrobial resistance and sustainable agriculture. Search engine analytics reveal trending queries like "thiadiazole derivatives in drug design" and "pyridine-carboxamide applications," underscoring the scientific community's interest in this compound's mechanistic properties. Its chloro-substituted pyridine moiety, in particular, is frequently studied for its role in enhancing binding affinity to biological targets.

From a synthetic perspective, CAS 1808496-09-4 is synthesized through a multi-step process involving the coupling of 6-chloropyridine-2-carboxylic acid with 5-ethyl-1,3,4-thiadiazol-2-amine. This reaction typically employs peptide-coupling reagents, a topic widely discussed in forums on green chemistry and atom-efficient synthesis. Researchers are increasingly optimizing these protocols to reduce waste and improve yields, aligning with global sustainability goals.

The pharmacological potential of 6-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide is another area of intense exploration. Preliminary studies suggest its relevance in modulating enzyme activity, particularly kinases and proteases, which are critical in diseases like cancer and diabetes. Online discussions often highlight "small molecule kinase inhibitors" and "thiadiazole-based therapeutics," indicating a growing niche for this compound in targeted therapy development.

In agrochemistry, this compound's thiadiazole ring is investigated for its herbicidal and fungicidal properties. With rising searches for "eco-friendly pesticides" and "crop yield enhancers," its mode of action—disrupting pathogen metabolic pathways—positions it as a candidate for next-generation plant protection agents. Regulatory bodies emphasize the need for compounds with lower environmental persistence, and 1808496-09-4’s degradability profile is under scrutiny to meet these standards.

Analytical characterization of 6-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide employs techniques like HPLC, NMR, and mass spectrometry. These methods are pivotal for quality control, especially when the compound is scaled for commercial use. Laboratories frequently search for "HPLC methods for heterocyclic amides" or "NMR spectral data of thiadiazoles," reflecting the technical demands of working with such molecules.

To conclude, CAS 1808496-09-4 represents a convergence of structural ingenuity and functional adaptability. Its dual applicability in life sciences and agriculture, coupled with its alignment with trending scientific inquiries, ensures its continued relevance. Future research will likely focus on derivative optimization and large-scale production techniques, further solidifying its role in industrial and academic settings.